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Compound of Interest

Compound Name: Icosyl acetate

Cat. No.: B8067889 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Icosyl acetate, also known as eicosyl acetate, is the ester formed from icosanol (a 20-carbon

fatty alcohol) and acetic acid. Its long alkyl chain imparts properties characteristic of waxes and

long-chain esters, making it relevant in various fields, including cosmetics, materials science,

and as a potential component in pharmaceutical formulations. This technical guide provides an

in-depth overview of the melting and boiling points of icosyl acetate, including detailed

experimental protocols for their determination.

Physicochemical Data
The experimental determination of the melting and boiling points of icosyl acetate is not widely

reported in publicly accessible literature. The following table summarizes its key physical and

chemical properties.
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Property Value Source

Molecular Formula C₂₂H₄₄O₂ NIST

Molecular Weight 340.58 g/mol NIST

CAS Number 822-24-2 NIST

Melting Point Data not available -

Boiling Point Data not available -

Due to its high molecular weight and long carbon chain, icosyl acetate is expected to be a

waxy solid at room temperature with a relatively high boiling point, likely requiring vacuum

distillation to prevent decomposition.

Experimental Protocols
Given the waxy nature of icosyl acetate, standard methods for determining the melting and

boiling points of long-chain esters and waxes are applicable.

Determination of Melting Point
The melting point of a waxy solid like icosyl acetate can be determined using several

established methods.

1. Capillary Tube Method (USP <741> Class II)

This method is suitable for crystalline solids and involves observing the temperature at which

the substance melts within a capillary tube.

Sample Preparation: A small amount of finely powdered icosyl acetate is packed into a

capillary tube, sealed at one end, to a height of 2-4 mm.

Apparatus: A melting point apparatus with a heated block or oil bath and a calibrated

thermometer or digital temperature sensor.

Procedure:
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The capillary tube is placed in the heating block of the melting point apparatus.

The temperature is raised at a steady rate (e.g., 1-2 °C per minute) as it approaches the

expected melting point.

The temperature range is recorded from the point at which the first drop of liquid is

observed to the temperature at which the entire sample has melted.

2. Cooling Curve Method

This method is particularly useful for substances like waxes that may have a melting range

rather than a sharp melting point.

Sample Preparation: A sample of icosyl acetate is melted in a test tube by placing it in a

water bath.

Apparatus: A test tube, a sensitive thermometer or thermocouple, a beaker for a water bath,

a heat source, and a data logger (optional).

Procedure:

The solid icosyl acetate is heated in the test tube until it is completely molten.

The test tube is then removed from the heat source and allowed to cool slowly.

The temperature of the sample is recorded at regular intervals (e.g., every 30 seconds).

A graph of temperature versus time is plotted. The melting point is identified as the plateau

in the cooling curve where the temperature remains constant as the substance solidifies.

[1]

Determination of Boiling Point
Due to the high boiling point expected for icosyl acetate, determination at atmospheric

pressure may lead to decomposition. Therefore, vacuum distillation or simulated distillation by

gas chromatography are the preferred methods.

1. Vacuum Distillation
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This method allows for the determination of the boiling point at a reduced pressure, which can

then be extrapolated to atmospheric pressure if needed.

Apparatus: A distillation apparatus consisting of a round-bottom flask, a distillation head with

a thermometer, a condenser, a receiving flask, and a vacuum source with a manometer.

Procedure:

A sample of icosyl acetate is placed in the round-bottom flask along with boiling chips or

a magnetic stirrer.

The apparatus is assembled and the system is evacuated to the desired pressure.

The sample is heated gently.

The temperature at which the liquid boils and the vapor condenses on the thermometer

bulb is recorded as the boiling point at that specific pressure.

2. Simulated Distillation by Gas Chromatography (ASTM D7398)

This technique determines the boiling range distribution of a substance by correlating the

elution time of its components from a gas chromatography (GC) column with their boiling

points.[2][3][4]

Instrumentation: A gas chromatograph equipped with a non-polar capillary column and a

flame ionization detector (FID).

Procedure:

A calibration curve is generated by running a mixture of n-alkanes with known boiling

points.

A dilute solution of icosyl acetate is injected into the GC.

The sample components are separated based on their boiling points as they travel through

the column.
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The retention time of the icosyl acetate peak is correlated with the calibration curve to

determine its boiling point.[2][3][4]

Biological Relevance and Signaling Pathways
As a long-chain fatty acid ester, icosyl acetate is primarily considered a lipophilic and relatively

inert molecule. It is a component of some natural waxes and is used in industries where its

physical properties, such as lubricity and hydrophobicity, are of interest.

There is currently no scientific evidence to suggest that icosyl acetate is directly involved in

specific biological signaling pathways in the manner of hormones or neurotransmitters. Its

biological role, if any, would likely be related to lipid metabolism or as a structural component of

cellular membranes. Therefore, a diagram of a signaling pathway is not applicable. Instead, a

logical workflow for the physicochemical characterization of icosyl acetate is presented below.

Visualizations
Experimental Workflow for Physicochemical
Characterization
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Workflow for Physicochemical Characterization of Icosyl Acetate

Sample Preparation

Melting Point Determination Boiling Point Determination

Data Analysis and Reporting

Synthesis/Purification of
Icosyl Acetate

Initial Characterization
(NMR, MS)

Capillary Tube Method Cooling Curve Method Vacuum Distillation Simulated Distillation (GC)

Data Analysis

Technical Report

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8067889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Classification of Icosyl Acetate

Icosyl Acetate

Ester Long-Chain Ester

Carboxylic Acid Derivative

Organic Compound

Potential Wax Component

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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